Cas no 100400-96-2 (3-cyclohexyl-2-acetamidopropanoic acid)
3-Cyclohexyl-2-acetamidopropanoic acid is a specialized organic compound featuring a cyclohexyl group and an acetamido functional group attached to a propanoic acid backbone. Its unique structure makes it valuable as an intermediate in pharmaceutical and fine chemical synthesis, particularly for designing peptidomimetics or modifying bioactive molecules. The cyclohexyl moiety enhances lipophilicity, potentially improving membrane permeability in drug candidates, while the acetamido group offers reactivity for further derivatization. This compound is typically characterized by high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its stereochemistry may also be tailored for chiral synthesis, making it useful in enantioselective research and development.
100400-96-2 structure
Product Name:3-cyclohexyl-2-acetamidopropanoic acid
CAS No:100400-96-2
MF:C11H19NO3
MW:213.273463487625
CID:2075016
PubChem ID:10965857
Update Time:2025-10-28
3-cyclohexyl-2-acetamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-Acetamino-3-cyclohexyl-propionsaeure
- (S)-2-acetylamino-3-cyclohexyl-propionic acid
- (S)-2-Acetylamino-3-cyclohexyl-propionsaeure
- (S)-2-acetylamino-3-cyclohexylpropionic acid
- N-acetyl-L-cyclohexylalanine
- 3-cyclohexyl-2-acetamidopropanoic acid
- AKOS013464956
- EN300-1217917
- F2147-6611
- CS-0344309
- starbld0032507
- 2-acetamido-3-cyclohexylpropanoic acid
- 100400-96-2
- SCHEMBL6467188
-
- Inchi: 1S/C11H19NO3/c1-8(13)12-10(11(14)15)7-9-5-3-2-4-6-9/h9-10H,2-7H2,1H3,(H,12,13)(H,14,15)
- InChI Key: OJKBSULSXRPKEH-UHFFFAOYSA-N
- SMILES: OC(C(CC1CCCCC1)NC(C)=O)=O
Computed Properties
- Exact Mass: 213.136493g/mol
- Monoisotopic Mass: 213.136493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 213.27g/mol
- XLogP3: 2.3
- Topological Polar Surface Area: 66.4Ų
3-cyclohexyl-2-acetamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C230146-100mg |
3-cyclohexyl-2-acetamidopropanoic acid |
100400-96-2 | 100mg |
$ 95.00 | 2022-04-01 | ||
| TRC | C230146-500mg |
3-cyclohexyl-2-acetamidopropanoic acid |
100400-96-2 | 500mg |
$ 320.00 | 2022-04-01 | ||
| TRC | C230146-1g |
3-cyclohexyl-2-acetamidopropanoic acid |
100400-96-2 | 1g |
$ 500.00 | 2022-04-01 | ||
| Enamine | EN300-1217917-0.05g |
3-cyclohexyl-2-acetamidopropanoic acid |
100400-96-2 | 0.05g |
$563.0 | 2023-05-02 | ||
| Enamine | EN300-1217917-0.1g |
3-cyclohexyl-2-acetamidopropanoic acid |
100400-96-2 | 0.1g |
$591.0 | 2023-05-02 | ||
| Enamine | EN300-1217917-0.25g |
3-cyclohexyl-2-acetamidopropanoic acid |
100400-96-2 | 0.25g |
$617.0 | 2023-05-02 | ||
| Enamine | EN300-1217917-0.5g |
3-cyclohexyl-2-acetamidopropanoic acid |
100400-96-2 | 0.5g |
$645.0 | 2023-05-02 | ||
| Enamine | EN300-1217917-1.0g |
3-cyclohexyl-2-acetamidopropanoic acid |
100400-96-2 | 1g |
$671.0 | 2023-05-02 | ||
| Enamine | EN300-1217917-2.5g |
3-cyclohexyl-2-acetamidopropanoic acid |
100400-96-2 | 2.5g |
$1315.0 | 2023-05-02 | ||
| Enamine | EN300-1217917-5.0g |
3-cyclohexyl-2-acetamidopropanoic acid |
100400-96-2 | 5g |
$1945.0 | 2023-05-02 |
3-cyclohexyl-2-acetamidopropanoic acid Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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